Cas no 2580201-83-6 (3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 2580201-83-6
• MF: C₁₄H₁₄FNO₄S
• MW: 311.328666210175
• CID: 5659562
• PubChem ID: 165891656
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580201-83-6
• EN300-27723957
• 3-{[(tert-butoxy)carbonyl]amino}-4-fluoro-1-benzothiophene-2-carboxylic acid
• 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C14H14FNO4S/c1-14(2,3)20-13(19)16-10-9-7(15)5-4-6-8(9)21-11(10)12(17)18/h4-6H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： ZWQHVNGTCRPZGQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C(=CC=CC1=2)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.06275726g/mol
• Monoisotopic Mass: 311.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2580201-83-6)

3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2580201-83-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its benzothiophene core structure, serves as a versatile intermediate in the synthesis of biologically active molecules. The presence of both a fluoro substituent and an amino group protected by a tert-butoxycarbonyl (Boc) moiety enhances its utility in drug development, particularly in the creation of targeted therapies.

The benzothiophene scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its aromatic system provides structural stability, while the sulfur atom introduces unique electronic properties that can modulate receptor binding. The introduction of a fluoro group at the 4-position of the benzothiophene ring is particularly noteworthy, as fluorine atoms are frequently employed in drug design to improve metabolic stability, binding affinity, and pharmacokinetic profiles.

The Boc-protected amino group in this compound plays a critical role in controlled peptide synthesis and amide bond formation. The Boc group acts as an amino acid protecting group, preventing unwanted side reactions during multi-step synthetic pathways. This protection-deprotection strategy is fundamental in constructing complex peptides and proteins, which are integral to modern therapeutic approaches. The combination of these functional groups makes 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid a valuable building block for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in developing novel therapeutics. Studies have demonstrated that fluorine substitution can significantly alter the pharmacological properties of molecules, including their solubility, bioavailability, and target specificity. For instance, fluoro-benzothiophenes have been explored in the design of kinase inhibitors and antiviral agents due to their ability to enhance binding interactions with biological targets. The incorporation of such motifs into drug candidates has led to promising results in preclinical trials.

The Boc-amino derivative of benzothiophene also finds utility in the development of peptidomimetics—molecules designed to mimic peptide sequences while avoiding their limitations, such as rapid degradation or immunogenicity. By leveraging the structural features of benzothiophene and strategically placing fluorine atoms, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of their compounds. This approach has been particularly successful in creating orally bioavailable drugs with improved efficacy.

In addition to its applications in small-molecule drug development, 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid has been investigated as a precursor for more complex scaffolds. Researchers have utilized this compound to synthesize derivatives with enhanced biological activity by further functionalizing the benzothiophene core or introducing additional substituents. Such modifications often lead to compounds with improved selectivity and reduced toxicity, key factors in successful drug candidates.

The synthesis of this compound typically involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and fluorination techniques. Advanced synthetic methodologies have enabled the efficient preparation of high-purity 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid, making it accessible for further derivatization and application in pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have been particularly useful in constructing the desired molecular framework.

Current research trends indicate that fluoro-substituted benzothiophenes will continue to be a focus area in medicinal chemistry due to their versatility and potential therapeutic benefits. Studies are ongoing to explore new synthetic routes that enhance yield and scalability while maintaining high chemical purity. Furthermore, computational modeling and structure-based drug design are being employed to predict how modifications at the molecular level will impact biological activity.

The role of CAS No. 2580201-83-6 as a reference point for this compound underscores its significance in academic and industrial research. By providing a unique identifier, CAS numbers facilitate accurate documentation and communication within the scientific community. This standardized nomenclature ensures that researchers worldwide can reliably access and utilize information about 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid, fostering collaboration and accelerating innovation.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2580201-83-6) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable intermediate for drug discovery efforts targeting various diseases. As research progresses, this compound is expected to contribute further insights into the design and optimization of next-generation pharmaceuticals.